5,5-Difluoro-7-oxa-2-azaspiro[3.5]nonanehydrochloride

• IUPAC Name: 5,5-difluoro-7-oxa-2-azaspiro[3.5]nonane;hydrochloride
• InChI: InChI=1S/C7H11F2NO.ClH/c8-7(9)5-11-2-1-6(7)3-10-4-6;/h10H,1-5H2;1H
• InChI Key: LDHININNWFMYFT-UHFFFAOYSA-N
• Canonical SMILES: C1COCC(C12CNC2)(F)F.Cl
• Molecular Formula: C7H12ClF2NO
• Molecular Weight: 199.62 g/mol
• CAS No.: 2227206-19-9

Description

5,5-Difluoro-7-oxa-2-azaspiro[3.5]nonanehydrochloride is a chemical compound with the molecular formula C7H12ClF2NO. It is a spiro compound, characterized by a unique structure where two rings are connected through a single atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,5-Difluoro-7-oxa-2-azaspiro[3.5]nonanehydrochloride typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of a difluorinated precursor with an azaspiro compound in the presence of a suitable catalyst. The reaction conditions often include specific temperatures, pressures, and solvents to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This often includes the use of continuous flow reactors, automated systems, and advanced purification techniques to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

5,5-Difluoro-7-oxa-2-azaspiro[3.5]nonanehydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products, depending on the oxidizing agent and conditions used.

Reduction: Reduction reactions can modify the functional groups within the compound, leading to different derivatives.

Substitution: The compound can undergo substitution reactions where one or more atoms are replaced by different atoms or groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different oxo derivatives, while reduction can produce various reduced forms of the compound .

Scientific Research Applications

5,5-Difluoro-7-oxa-2-azaspiro[3.5]nonanehydrochloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with unique properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 5,5-Difluoro-7-oxa-2-azaspiro[3.5]nonanehydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 5,5-Difluoro-2-oxa-7-azaspiro[3.5]nonane
• 2-Oxa-7-azaspiro[3.5]nonane hemioxalate

Uniqueness

5,5-Difluoro-7-oxa-2-azaspiro[3.5]nonanehydrochloride is unique due to its specific structural features, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it valuable for specific applications.